Cas no 132990-14-8 (Fmoc-Lys(Fmoc)-OPfp)

Fmoc-Lys(Fmoc)-OPfp is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The compound features two Fmoc (fluorenylmethyloxycarbonyl) protecting groups on the lysine side chain and ε-amino group, ensuring selective deprotection during stepwise peptide assembly. The OPfp (pentafluorophenyl) ester moiety enhances reactivity as an activated ester, facilitating efficient coupling with amino acid residues while minimizing racemization. This reagent is particularly valuable for introducing lysine residues in complex peptide sequences, offering high purity and stability under standard SPPS conditions. Its orthogonal protection strategy allows for controlled deprotection, enabling precise modifications in peptide design. Suitable for automated synthesizers, it is a reliable choice for researchers requiring consistent performance in peptide chemistry applications.
Fmoc-Lys(Fmoc)-OPfp structure
Fmoc-Lys(Fmoc)-OPfp structure
Product Name:Fmoc-Lys(Fmoc)-OPfp
CAS No:132990-14-8
MF:C42H33F5N2O6
MW:756.713248968124
MDL:MFCD00153377
CID:64232
PubChem ID:53229915
Update Time:2025-06-07

Fmoc-Lys(Fmoc)-OPfp Chemical and Physical Properties

Names and Identifiers

    • N,N'-Bis[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-lysine pentafluorophenyl ester
    • Fmoc-Lys(Fmoc)-OPfp
    • (2,3,4,5,6-pentafluorophenyl) (2S)-2,6-bis(9H-fluoren-9-ylmethoxycarbonylamino)hexanoate
    • FMOC-LYSINE(FMOC)-OPFP
    • Fmoc-L-lysine pentafluorophenyl ester
    • (9H-Fluoren-9-yl)MethOxy]Carbonyl Lys(Fmoc)-OPfp
    • N-ALPHA,EPSILON-DI-FMOC-L-LYSINE PENTAFLUOROPHENYL ESTER
    • N-ALPHA,EPSILON-BIS-FMOC-L-LYSINE PENTAFLUOROPHENYL ESTER
    • AKOS015853354
    • C42H33F5N2O6
    • L-Lysine, N2,N6-bis[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2,3,4,5,6-pentafluorophenyl ester
    • A888234
    • MFCD00153377
    • S-132990-14-8
    • Pentafluorophenyl N~2~,N~6~-bis{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-lysinate
    • F10612
    • CS-0149759
    • DS-16169
    • AKOS015903826
    • 132990-14-8
    • perfluorophenyl N2,N6-bis(((9H-fluoren-9-yl)methoxy)carbonyl)-L-lysinate
    • DTXSID70692815
    • (S)-perfluorophenyl 2,6-bis(((9H-fluoren-9-yl)methoxy)carbonylamino)hexanoate
    • 2,3,4,5,6-PENTAFLUOROPHENYL (2S)-2,6-BIS({[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO})HEXANOATE
    • MDL: MFCD00153377
    • Inchi: 1S/C42H33F5N2O6/c43-34-35(44)37(46)39(38(47)36(34)45)55-40(50)33(49-42(52)54-22-32-29-17-7-3-13-25(29)26-14-4-8-18-30(26)32)19-9-10-20-48-41(51)53-21-31-27-15-5-1-11-23(27)24-12-2-6-16-28(24)31/h1-8,11-18,31-33H,9-10,19-22H2,(H,48,51)(H,49,52)/t33-/m0/s1
    • InChI Key: OBFVHZCPMVZYQG-XIFFEERXSA-N
    • SMILES: FC1C(=C(C(=C(C=1OC([C@H](CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F)F)F)F

Computed Properties

  • Exact Mass: 756.22600
  • Monoisotopic Mass: 756.22587759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 17
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.366
  • PSA: 102.96000
  • LogP: 9.68560

Fmoc-Lys(Fmoc)-OPfp Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F640035-50mg
Fmoc-Lys(Fmoc)-OPfp
132990-14-8
50mg
$ 50.00 2022-06-04
TRC
F640035-100mg
Fmoc-Lys(Fmoc)-OPfp
132990-14-8
100mg
$ 65.00 2022-06-04
TRC
F640035-500mg
Fmoc-Lys(Fmoc)-OPfp
132990-14-8
500mg
$ 185.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WQ356-200mg
Fmoc-Lys(Fmoc)-OPfp
132990-14-8 95+%
200mg
210.0CNY 2021-07-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F809910-250mg
Fmoc-Lys(Fmoc)-Opfp
132990-14-8 98.5%
250mg
¥218.70 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F809910-1g
Fmoc-Lys(Fmoc)-Opfp
132990-14-8 98.5%
1g
¥656.10 2022-01-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F18160-1g
Fmoc-Lys(Fmoc)-Opfp
132990-14-8 95%
1g
¥343.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F18160-5g
Fmoc-Lys(Fmoc)-Opfp
132990-14-8 95%
5g
¥1371.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F18160-250mg
Fmoc-Lys(Fmoc)-Opfp
132990-14-8 95%
250mg
¥114.0 2023-09-07
abcr
AB476055-1 g
Fmoc-Lys(Fmoc)-OPfp; .
132990-14-8
1g
€179.50 2023-06-15
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